Ethyl 4-(1,2-dihydroacenaphthylen-5-ylcarbamoylamino)benzoate
Overview
Description
Ethyl 4-(1,2-dihydroacenaphthylen-5-ylcarbamoylamino)benzoate is a chemical compound involved in various synthetic and analytical chemistry studies. Its synthesis, structure, and properties have been explored to understand its potential applications in material science, medicinal chemistry, and chemical engineering.
Synthesis Analysis
The synthesis of this compound and related compounds involves multi-step chemical reactions, including condensation, cyclization, and functional group transformations. Sunthankar et al. (1993) developed stereospecific oxidizing conditions for sensitive systems related to this compound, demonstrating the complexity of synthesizing such molecules (Sunthankar et al., 1993).
Molecular Structure Analysis
The molecular structure of related compounds has been determined through techniques like X-ray crystallography. Manolov et al. (2012) analyzed the structure of ethyl-2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate, revealing insights into the compound's crystalline structure and intermolecular hydrogen bonding (Manolov, Morgenstern, & Hegetschweiler, 2012).
Chemical Reactions and Properties
This compound undergoes various chemical reactions, reflecting its reactivity and functional versatility. Synthesis pathways often involve reactions under specific conditions to achieve desired structures and properties.
Physical Properties Analysis
The physical properties of a compound, including melting point, solubility, and crystallinity, are crucial for its application in different fields. For example, the crystal structure and packing can influence a compound's solubility and stability, essential factors in pharmaceutical applications.
Chemical Properties Analysis
The chemical properties, such as acidity, basicity, reactivity with other chemical agents, and stability under different conditions, are determined by the compound's functional groups and molecular structure. Studies like those conducted by Sunthankar et al. (1990) and others provide insight into the reactivity and potential chemical transformations of these compounds, highlighting the importance of understanding these properties for synthetic and application purposes (Sunthankar, Berlin, & Nelson, 1990).
properties
IUPAC Name |
ethyl 4-(1,2-dihydroacenaphthylen-5-ylcarbamoylamino)benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O3/c1-2-27-21(25)16-8-11-17(12-9-16)23-22(26)24-19-13-10-15-7-6-14-4-3-5-18(19)20(14)15/h3-5,8-13H,2,6-7H2,1H3,(H2,23,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDQUIPSRCPJTLM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)NC2=CC=C3CCC4=C3C2=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[3-(2,2-Dimethylpropyl)-1,2-oxazol-5-yl]prop-2-enamide](/img/structure/B2486211.png)
![5-[(3Ar,6aR)-2,3,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-3a-yl]-3-methyl-1,2,4-oxadiazole;hydrochloride](/img/structure/B2486216.png)
![2-[(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperidin-4-yl)methyl]-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one](/img/structure/B2486217.png)
![N-[[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methyl]cyclohex-3-ene-1-carboxamide](/img/structure/B2486225.png)
![(E)-N-[1-(2-Methoxyethyl)-6-oxopyridin-3-yl]-2-(4-methylphenyl)ethenesulfonamide](/img/structure/B2486227.png)
